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Compound of Interest

Compound Name: (3-Bromothiophen-2-YL)methanol

Cat. No.: B151471 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of the compound (3-
bromothiophen-2-yl)methanol.

Chemical Identity
(3-bromothiophen-2-yl)methanol is a substituted thiophene derivative. Its structure consists

of a thiophene ring brominated at the 3-position and a hydroxymethyl group at the 2-position.

Molecular Formula and Weight
The molecular formula for (3-bromothiophen-2-yl)methanol is C₅H₅BrOS.[1] The molecular

weight is a critical parameter in experimental and theoretical chemistry, determined by the sum

of the atomic weights of its constituent atoms.

The following table summarizes the atomic weights of the elements in (3-bromothiophen-2-
yl)methanol and the calculation of its total molecular weight.
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 5 12.011[2][3][4][5] 60.055

Hydrogen H 5
1.008[6][7][8][9]

[10]
5.040

Bromine Br 1
79.904[11][12]

[13][14]
79.904

Oxygen O 1
15.999[15][16]

[17][18][19]
15.999

Sulfur S 1
32.066[20][21]

[22][23][24]
32.066

Total 193.064

Based on the sum of the standard atomic weights of its constituent elements, the calculated

molecular weight of (3-bromothiophen-2-yl)methanol is approximately 193.06 g/mol .[1][25]

Experimental Protocols
This document serves to provide the molecular weight of (3-bromothiophen-2-yl)methanol,
which is a calculated value based on standard atomic weights. Therefore, experimental

protocols for its determination (e.g., via mass spectrometry) are not described herein.

Signaling Pathways
Information regarding the biological activity or associated signaling pathways of (3-
bromothiophen-2-yl)methanol is outside the scope of this technical guide on its molecular

weight.

Mandatory Visualizations
The diagram below illustrates the logical workflow for calculating the molecular weight of (3-
bromothiophen-2-yl)methanol from its molecular formula and the atomic weights of its
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constituent elements.

Constituent Elements Standard Atomic Weights (g/mol)

Calculation

Carbon (C)
5 atoms

Multiply
(Atom Count * Atomic Weight)

Hydrogen (H)
5 atoms

Bromine (Br)
1 atom

Oxygen (O)
1 atom

Sulfur (S)
1 atom 12.011 1.008 79.904 15.999 32.066

Sum of Products

Molecular Weight
193.064 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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